Cas no 71404-99-4 ((S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester)

• Product name: (S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester
• CAS No: 71404-99-4
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 545593
• PubChem ID: 11771749

(S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-oxo-1-(phenylmethoxy)-3-azetidinyl]-, phenylmethylester, (S)-
• (S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester
• (S)-[1-(phenylmethyloxy)-2-oxo-3-azetidinyl]carbamic acid phenylmethyl ester
• DTXSID00472288
• AKOS030242701
• 71404-99-4
• benzyl N-[(3S)-2-oxo-1-phenylmethoxyazetidin-3-yl]carbamate
• (S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester

• Inchi： InChI=1S/C18H18N2O4/c21-17-16(11-20(17)24-13-15-9-5-2-6-10-15)19-18(22)23-12-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,19,22)/t16-/m0/s1
• InChI Key： BOQJARCVFUIRKV-INIZCTEOSA-N
• SMILES： C1C(C(=O)N1OCC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 326.12700
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 67.87000
• LogP: 2.58420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams